Cas no 1432792-51-2 (4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane)

• Product Name: 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane
• CAS No: 1432792-51-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5180014
• PubChem ID: 71758223
• Update Time: 2025-05-25

4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazino[1,2,3-de]-1,4-benzoxazine, decahydro-
• 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane

• Inchi： 1S/C10H18N2O/c1-2-8-10-9(3-1)13-7-6-12(10)5-4-11-8/h8-11H,1-7H2
• InChI Key： LTOFDPPBDAZZBV-UHFFFAOYSA-N
• SMILES： O1C2CCCC3NCCN(C23)CC1

Additional information on 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane

Recent Advances in the Study of 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane (CAS: 1432792-51-2)

The compound 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane (CAS: 1432792-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This tricyclic scaffold, characterized by its nitrogen and oxygen heteroatoms, has been explored for its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological profiling, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane, highlighting its efficient production via a multi-step cyclization reaction. The researchers optimized the reaction conditions to achieve a high yield (78%) and purity (>98%), making it feasible for large-scale synthesis. The compound's stability under physiological conditions was also confirmed, which is critical for its potential use in vivo. These findings address previous challenges in the scalable synthesis of this complex tricyclic structure.

Pharmacological evaluations have revealed that 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane exhibits promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro assays demonstrated its high affinity for GABA_A receptor subtypes, particularly those associated with anxiolytic and sedative effects. Animal models of anxiety and epilepsy showed significant behavioral improvements upon administration, with minimal off-target effects. This positions the compound as a potential candidate for next-generation anxiolytics with reduced side-effect profiles compared to benzodiazepines.

In addition to its CNS applications, recent research has explored the antimicrobial properties of 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism involves inhibition of bacterial efflux pumps, thereby enhancing the activity of conventional antibiotics. This synergistic effect could address the growing challenge of antimicrobial resistance.

Structural-activity relationship (SAR) studies have further refined the understanding of 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane's pharmacophore. Modifications at the nitrogen and oxygen positions have yielded derivatives with improved selectivity and pharmacokinetic properties. For instance, the introduction of a methyl group at the N10 position enhanced blood-brain barrier penetration by 40%, as evidenced by recent pharmacokinetic studies in rodents. These advancements underscore the compound's versatility as a scaffold for further medicinal chemistry optimization.

Despite these promising developments, challenges remain in the clinical translation of 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane. Current research is addressing its metabolic stability and potential drug-drug interactions, with preliminary data suggesting moderate hepatic clearance. Ongoing toxicology studies in non-human primates will provide critical safety data to support Investigational New Drug (IND) applications. The compound's intellectual property landscape is also evolving, with several patents filed in 2023-2024 covering its synthesis methods and therapeutic uses.

In conclusion, 4-oxa-1,10-diazatricyclo7.3.1.0,5,13tridecane (CAS: 1432792-51-2) represents a multifaceted chemical entity with significant potential in both neuroscience and infectious disease therapeutics. Its unique tricyclic architecture serves as a valuable template for drug discovery, and ongoing research continues to unlock its full pharmacological potential. Future directions include the development of prodrug formulations to enhance oral bioavailability and the exploration of its applications in other therapeutic areas such as pain management and neurodegenerative disorders.